Cas no 883645-57-6 (1-(4-fluorophenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one)

• Product Name: 1-(4-fluorophenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• CAS No: 883645-57-6
• MF: C₂₅H₂₂FN₃O
• MW: 399.460089206696
• CID: 6338770
• PubChem ID: 16450878
• Update Time: 2025-10-14

1-(4-fluorophenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorophenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• F3243-0145
• 883645-57-6
• 1-(4-fluorophenyl)-4-{1-[(2-methylphenyl)methyl]-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one
• 1-(4-fluorophenyl)-4-[1-[(2-methylphenyl)methyl]benzimidazol-2-yl]pyrrolidin-2-one
• AKOS016166397
• 1-(4-fluorophenyl)-4-(1-(2-methylbenzyl)-1H-benzo[d]imidazol-2-yl)pyrrolidin-2-one
• AKOS001512323
• 1-(4-fluorophenyl)-4-[1-(2-methylbenzyl)-1H-benzimidazol-2-yl]pyrrolidin-2-one

• Inchi： 1S/C25H22FN3O/c1-17-6-2-3-7-18(17)15-29-23-9-5-4-8-22(23)27-25(29)19-14-24(30)28(16-19)21-12-10-20(26)11-13-21/h2-13,19H,14-16H2,1H3
• InChI Key： JHMGNCHPSYTZCW-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)N1C(CC(C2=NC3C=CC=CC=3N2CC2C=CC=CC=2C)C1)=O

Computed Properties

• Exact Mass: 399.17469050g/mol
• Monoisotopic Mass: 399.17469050g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 607
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 38.1Ų

Additional information on 1-(4-fluorophenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one

Introduction to 1-(4-fluorophenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 883645-57-6)

The compound 1-(4-fluorophenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one, identified by its CAS number 883645-57-6, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a complex aromatic and heterocyclic structure, has garnered attention for its potential applications in medicinal chemistry and drug discovery. The presence of a 4-fluorophenyl group and a 1-(2-methylphenyl)methyl substituent on a benzodiazol-2-yl moiety embedded within a pyrrolidin-2-one backbone contributes to its unique pharmacological profile.

Recent studies have highlighted the importance of fluorinated aromatic compounds in enhancing the bioavailability and metabolic stability of drug candidates. The 4-fluorophenyl group in this compound is particularly noteworthy, as fluorine atoms can modulate electronic properties and binding interactions with biological targets. This feature has been extensively explored in the development of small-molecule inhibitors and agonists for various therapeutic indications.

The pyrrolidin-2-one scaffold is another critical component of this compound, known for its role in stabilizing pharmacophoric moieties and improving solubility. In combination with the benzodiazol-2-yl ring, which is a well-documented scaffold in central nervous system (CNS) drugs, this compound exhibits promising properties for further investigation. The 1-(2-methylphenyl)methyl group further enhances the molecular complexity, potentially influencing both binding affinity and pharmacokinetic profiles.

Current research in medicinal chemistry increasingly emphasizes the design of molecules with multi-target interactions. The structural features of 1-(4-fluorophenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 883645-57-6) make it a candidate for such investigations. For instance, the combination of anxiolytic-like effects associated with benzodiazol derivatives and potential modulation of neurotransmitter systems by the pyrrolidinone core suggests broad therapeutic relevance.

Advances in computational chemistry have enabled more efficient screening of novel compounds like this one. Molecular docking studies have been employed to evaluate the binding interactions of this compound with various protein targets, including enzymes and receptors implicated in neurological disorders. Preliminary results indicate strong binding affinities for certain CNS-related targets, warranting further experimental validation.

The synthesis of this compound involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been instrumental in constructing the complex framework efficiently. These techniques not only improve scalability but also enhance the overall synthetic strategy for related derivatives.

In vitro pharmacological assays have begun to reveal the potential therapeutic applications of this molecule. Initial experiments suggest that it may exhibit properties relevant to treating conditions such as anxiety disorders and neurodegenerative diseases. The unique combination of structural elements allows for fine-tuning of pharmacological activity through structural modifications, making it a valuable scaffold for drug development.

The role of fluorine substitution in medicinal chemistry cannot be overstated. The 4-fluorophenyl group not only enhances lipophilicity but also influences metabolic pathways, potentially extending half-life and improving oral bioavailability. This aspect has been leveraged in numerous successful drugs, underscoring the significance of fluorine-containing compounds in modern therapeutics.

Future directions in research may focus on exploring analogs of 1-(4-fluorophenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 883645-57-6) to optimize pharmacokinetic properties and minimize potential side effects. Techniques such as structure-based drug design and high-throughput screening will be instrumental in identifying lead compounds with enhanced efficacy and safety profiles.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates like this one. Predictive models can rapidly assess molecular properties, guiding experimental efforts toward high-potency compounds with favorable pharmacokinetic profiles. This interdisciplinary approach is revolutionizing how new drugs are developed.

Ethical considerations remain paramount in pharmaceutical research, ensuring that compounds are developed responsibly with minimal environmental impact. Sustainable synthetic routes and green chemistry principles are increasingly being adopted to address these concerns while maintaining high standards of quality and efficacy.

In conclusion, 1-(4-fluorophenyl)-4-{1-(2-methylphenyl)methyl-1H-1,3-benzodiazol-2-yl}pyrrolidin-2-one (CAS No. 883645-57-6) represents a compelling example of how structural complexity can yield novel pharmacological entities with therapeutic potential. Its unique combination of functional groups positions it as a valuable candidate for further exploration in drug discovery efforts aimed at addressing unmet medical needs.